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Compound of Interest

Compound Name: 2,7-Dichlorodihydrofluorescein

Cat. No.: B1593923

This guide provides critical safety, handling, and disposal procedures for 2',7'-
Dichlorodihydrofluorescein (DCFH), ensuring the well-being of laboratory personnel and
compliance with safety regulations. The following information is intended for researchers,
scientists, and drug development professionals.

Chemical Identifier:

e Name: 2',7'-Dichlorodihydrofluorescein

e Synonyms: DCFH, H2DCFDA, 2',7'-Dichlorofluorescin diacetate
e CAS Number: 4091-99-0

Hazard Summary: 2',7'-Dichlorodihydrofluorescein is known to cause skin and eye irritation and
may lead to respiratory irritation.[1][2] While comprehensive toxicological data is not available,
it is crucial to handle this chemical with caution, assuming it is potentially harmful upon
inhalation, ingestion, or skin contact.[3]

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required when
handling 2',7'-Dichlorodihydrofluorescein.
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PPE Category

Item

Specification/Material

Eye and Face

Safety Glasses

With side shields.

Chemical Splash Goggles

Recommended when there is

a risk of splashing.

To be worn in conjunction with

goggles when handling larger

Face Shield
gquantities or when splashing is
likely.
Chemically resistant gloves
(e.g., Nitrile, Neoprene).
Hand Gloves Gloves must be inspected
before use and changed
frequently.
Body Laboratory Coat Standard lab coat to be worn

at all times in the laboratory.

Respiratory

Dust Mask/Respirator

A NIOSH-approved N95 or P1
dust mask is recommended if
handling the powder and

generating dust.[4]

Operational Plan: Step-by-Step Handling Procedure

1

N

. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood, especially when

handling the solid powder to minimize inhalation of dust.

Clear the workspace of any unnecessary items.

Have an emergency eyewash station and safety shower readily accessible.

Verify that all necessary PPE is available and in good condition.

. Weighing and Solution Preparation:
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When weighing the solid form of 2',7'-Dichlorodihydrofluorescein, perform this task in a fume
hood or a designated weighing enclosure to avoid dust generation.

To prepare a solution, slowly add the solid to the solvent (e.g., DMSO) to avoid splashing.
Keep the container tightly closed when not in use.
. Experimental Use:

Handle all solutions containing 2',7'-Dichlorodihydrofluorescein with the same level of
precaution as the solid form.

Avoid direct contact with skin and eyes.

If working with cell cultures or other biological materials, follow appropriate sterile techniques
in conjunction with chemical safety protocols.

. Post-Handling:

Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.[1]

Decontaminate all work surfaces and equipment used.

Remove and properly dispose of contaminated gloves and other disposable PPE.

Disposal Plan: Step-by-Step Waste Management

1

2

. Waste Segregation:

All solid waste contaminated with 2',7'-Dichlorodihydrofluorescein (e.g., weigh boats, pipette
tips, gloves) should be collected in a designated, clearly labeled hazardous waste container.

Liquid waste containing this chemical should be collected in a separate, labeled hazardous
waste container. Do not mix with incompatible waste streams.

. Container Management:
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Keep waste containers securely sealed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.
3. Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations.[2][3]

Do not dispose of 2',7'-Dichlorodihydrofluorescein down the drain or in the regular trash.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste pickup and disposal procedures.

Workflow Diagram
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Caption: Workflow for safe handling and disposal of 2',7'-Dichlorodihydrofluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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